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Compound of Interest

Compound Name: Adamantamine fumarate

Cat. No.: B10814381

Get Quote

Executive Summary
Adamantamine Fumarate (1-Adamantanamine fumarate) is the fumaric acid salt of

Amantadine (1-aminoadamantane).[1] While the hydrochloride salt (CAS 665-66-7) is the most

clinically prevalent form for treating influenza A and Parkinson’s disease, the fumarate salt

represents a critical alternative counterion formulation.[1] Fumarate salts are frequently

employed in pharmaceutical development to modulate solubility, bioavailability, and stability

profiles compared to their hydrochloride counterparts.[1]

This guide details the chemical identification, synthesis logic, pharmacological mechanisms,

and analytical validation of Adamantamine Fumarate.[1]

Chemical Identifiers & Properties
The precise identification of Adamantamine Fumarate is essential for regulatory compliance

and supply chain verification.[1] The compound consists of the adamantane cage structure

protonated by fumaric acid.[1]
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Identifier Type Value

Chemical Name 1-Adamantanamine fumarate

Synonyms
Amantadine fumarate; Tricyclo[3.3.1.1

]decan-1-amine fumarate

CAS Registry Number 18720-83-7

Molecular Formula

C

H

NO

(C

H

N[2][1][3][4][5] · C

H

O

)

Molecular Weight 267.32 g/mol

Component A (Base) Amantadine (CAS 768-94-5)

Component B (Acid) Fumaric Acid (CAS 110-17-8)

Stoichiometry 1:1 (Base:Acid)

Table 2: Physiochemical Properties
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Property Specification

Appearance White to off-white crystalline powder

Boiling Point ~470.7°C (Predicted)

Flash Point ~238.5°C

Solubility
Soluble in organic solvents (DMSO, Methanol);

Moderate water solubility

pKa (Base) ~10.8 (Amine group)

Synthesis & Manufacturing Logic
The synthesis of Adamantamine Fumarate follows a classic acid-base neutralization reaction.

[1] The choice of solvent is critical to ensure high yield and purity, typically utilizing a polar

solvent that dissolves the reactants but precipitates the salt upon cooling or anti-solvent

addition.[1]

Reaction Logic
The reaction involves the protonation of the primary amine on the adamantane cage by one of

the carboxylic acid groups of fumaric acid.[1]
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Figure 1: Step-wise synthesis workflow for Adamantamine Fumarate, highlighting the

transition from raw precursors to the final crystalline salt.[1]

Experimental Protocol: Bench-Scale Synthesis
Objective: Produce 10g of Adamantamine Fumarate.

Preparation: Dissolve 5.66g of 1-Adamantylamine (37.5 mmol) in 50 mL of absolute ethanol

at 60°C.

Acid Addition: Separately dissolve 4.35g of Fumaric acid (37.5 mmol, 1.0 eq) in 40 mL of hot

ethanol. Slowly add the acid solution to the amine solution under constant stirring.

Reflux: Heat the mixture to reflux for 1 hour to ensure complete proton transfer.

Crystallization: Remove heat and allow the solution to cool slowly to room temperature.[1]

Subsequently, chill at 4°C for 12 hours.

Isolation: Filter the resulting precipitate under vacuum.[1] Wash the cake twice with cold

ethanol (10 mL).

Drying: Dry the solid in a vacuum oven at 50°C for 24 hours.

Yield Calculation: Expected yield is >85%.

Mechanism of Action (Pharmacodynamics)
Although the fumarate counterion modulates physical properties, the pharmacological activity is

driven by the Adamantamine (Amantadine) moiety.[1] It acts as a weak non-competitive

antagonist of the NMDA receptor and an inhibitor of the influenza A virus M2 proton channel.[1]

Key Pathways[2]
Antiviral: Blocks the M2 ion channel, preventing the acidification of the viral interior required

for uncoating and RNA release into the host cell.[1][5][6]

Neurological (Parkinson's): Antagonizes N-methyl-D-aspartate (NMDA) receptors, reducing

excitotoxicity.[1] It also promotes dopamine release and blocks dopamine reuptake.[1][7]
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Visualization: Signaling & Mechanism
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Figure 2: Multi-target pharmacological mechanism of Adamantamine, illustrating its dual action

in virology and neurology.[1]

Analytical Profiling & Quality Control
To validate the identity and purity of Adamantamine Fumarate, a self-validating analytical

workflow is required.[1]

HPLC Method Parameters
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 4.6 x 150 mm, 5µm).[1]

Mobile Phase: Phosphate Buffer (pH 3.0) : Acetonitrile (70:30 v/v).[1]

Detection: UV is difficult due to lack of chromophores in Adamantane.[1] Refractive Index

(RI) or LC-MS is recommended.[1] Alternatively, pre-column derivatization with FMOC-Cl

allows UV detection at 265 nm.[1]

Flow Rate: 1.0 mL/min.[1]

Identification Tests
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IR Spectroscopy: Look for characteristic amine salt peaks (N-H stretch ~3000 cm⁻¹) and

carboxylate peaks from fumarate (~1700 cm⁻¹ C=O stretch).[1]

Melting Point: Distinct from the base (206°C) and HCl salt (>360°C).[1] The fumarate salt

typically exhibits a sharp melting transition; verify against specific batch Certificate of

Analysis (CoA).[1]

References
ChemSrc. (2025).[2][1][6] 1-Adamantanamine fumarate CAS 18720-83-7.[2][1][8] Retrieved

from [Link][1]

National Center for Biotechnology Information. (2025). PubChem Compound Summary for

CID 2130, Amantadine. Retrieved from [Link][1]

DrugBank Online. (2024).[1] Amantadine: Pharmacology and Mechanism. Retrieved from

[Link][1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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